3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C19H16F2N4O2/c20-14-7-4-8-15(21)17(14)23-19(26)25-10-13(11-25)18-22-16(24-27-18)9-12-5-2-1-3-6-12/h1-8,13H,9-11H2,(H,23,26)
• InChI Key: OPZMLUNWEOHMFT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=C(C=CC=C2F)F)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C19H16F2N4O2
• Molecular Weight: 370.4 g/mol

Description

3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide, also known as BODIPY, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BODIPY is a fluorescent dye that can be used to label and track biological molecules, making it a valuable tool in various fields of study, including biochemistry, cell biology, and pharmacology. In

Scientific Research Applications

Synthesis and Chemical Development

The chemical structure related to 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide has seen applications in the development of potent and selective receptor agonists, highlighting the compound's significance in medicinal chemistry. An example includes the efficient scale-up synthesis of BMS-520, an isoxazole-containing S1P1 receptor agonist, demonstrating a high degree of regioselectivity and chemoselectivity in its synthesis process. This synthesis methodology facilitates the production of compounds for preclinical toxicological studies (Xiaoping Hou et al., 2016).

Heterocyclic Compound Synthesis

Compounds related to this compound are utilized in synthesizing diverse heterocyclic structures. Research has shown these derivatives serve as precursors for constructing various ring systems, such as imidazole, 1,3,4-oxadiazole, and 1,3,4-thiadiazole, among others. These efforts underscore the versatility of oxadiazole derivatives in heterocyclic chemistry and their potential applications in designing new molecular entities with varied biological activities (W. Elmagd et al., 2017).

Antimicrobial and Anticancer Properties

Research into 1,2,4-oxadiazole derivatives, akin to this compound, has revealed significant antimicrobial and anticancer properties. These studies have led to the synthesis of compounds displaying moderate to excellent activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. Such findings indicate the potential of these derivatives in developing new therapeutic agents (B. Ravinaik et al., 2021).

Novel Synthetic Routes and Compound Diversity

The exploration of novel synthetic routes to produce 1,2,4-oxadiazole derivatives and other heterocyclic compounds has expanded the diversity of available pharmaceutical agents. Metal-free tandem approaches to synthesizing structurally diverse N-heterocycles from related precursors underscore the innovation in synthetic organic chemistry, providing efficient pathways to drug lead molecules like ataluren (Puneet Gupta et al., 2014).